Cas no 1823962-72-6 (Ethyl 3,4-diaminopyridine-2-carboxylate)

• Product Name: Ethyl 3,4-diaminopyridine-2-carboxylate
• CAS No: 1823962-72-6
• MF: C₈H₁₁N₃O₂
• MW: 181.1918
• MDL: MFCD26517744
• CID: 4741117
• Update Time: 2025-06-09

Ethyl 3,4-diaminopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-diaminopicolinate
• Ethyl 3,4-diaminopyridine-2-carboxylate

• MDL： MFCD26517744
• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)7-6(10)5(9)3-4-11-7/h3-4H,2,10H2,1H3,(H2,9,11)
• InChI Key： WUYOVBGHABHEGS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C(=C(C([H])=C([H])N=1)N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 181.085127g/mol
• Monoisotopic Mass: 181.085127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2
• Molecular Weight: 181.19g/mol
• XLogP3: 0.6

Additional information on Ethyl 3,4-diaminopyridine-2-carboxylate

Recent Advances in the Study of Ethyl 3,4-diaminopyridine-2-carboxylate (CAS: 1823962-72-6) and Its Applications in Chemical Biology and Medicine

Ethyl 3,4-diaminopyridine-2-carboxylate (CAS: 1823962-72-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring both amino and carboxylate functional groups, makes it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have optimized the production of Ethyl 3,4-diaminopyridine-2-carboxylate, improving yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that derivatives of Ethyl 3,4-diaminopyridine-2-carboxylate exhibit promising pharmacological properties. For instance, certain analogs have shown potent inhibitory effects on specific enzymes involved in neurodegenerative pathways, suggesting potential applications in Alzheimer's and Parkinson's disease research. Additionally, some derivatives have displayed antimicrobial activity against resistant bacterial strains, opening new avenues for antibiotic development.

Mechanistic studies have begun to elucidate the molecular interactions of Ethyl 3,4-diaminopyridine-2-carboxylate derivatives with their biological targets. X-ray crystallography and molecular docking simulations have provided insights into the binding modes of these compounds, facilitating the design of more potent and selective analogs. These structural insights are invaluable for rational drug design and optimization.

From a medicinal chemistry perspective, the pharmacokinetic properties of Ethyl 3,4-diaminopyridine-2-carboxylate derivatives are currently under investigation. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable bioavailability profiles for certain analogs, though further optimization may be required to enhance metabolic stability and reduce potential toxicity. These findings are critical for advancing promising candidates through the drug development pipeline.

Looking forward, researchers are exploring the potential of Ethyl 3,4-diaminopyridine-2-carboxylate in combination therapies and as part of drug delivery systems. Its chemical versatility allows for conjugation with various carriers and targeting moieties, potentially improving therapeutic efficacy while minimizing off-target effects. These innovative approaches may address current challenges in drug delivery and personalized medicine.

In conclusion, Ethyl 3,4-diaminopyridine-2-carboxylate (CAS: 1823962-72-6) represents a promising scaffold in medicinal chemistry with diverse applications. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position this compound as a valuable tool for drug discovery. Continued research in this area is expected to yield novel therapeutic agents addressing unmet medical needs, particularly in neurology and infectious diseases.